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Compound of Interest

Compound Name: Isophorone-d8

Cat. No.: B577046 Get Quote

An In-depth Technical Guide to the Chemical Properties of Isophorone-d8

This guide provides a comprehensive overview of the chemical and physical properties of

Isophorone-d8, tailored for researchers, scientists, and professionals in drug development.

Isophorone-d8 is a deuterated analog of Isophorone, where eight hydrogen atoms have been

replaced by deuterium. This isotopic labeling makes it an invaluable tool in various analytical

and research applications, particularly in pharmacokinetic and metabolic studies where it can

be used as an internal standard for quantitative analysis.[1]

Core Chemical and Physical Properties
The fundamental properties of Isophorone-d8 are summarized below. These characteristics

are essential for its handling, storage, and application in experimental settings.
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Property Value

Molecular Formula C₉H₆D₈O[1]

Molecular Weight 146.26 g/mol [2]

Exact Mass 146.1547 u[2]

CAS Number 14397-59-2[1][2][3][4]

Density 0.9 ± 0.1 g/cm³[1]

Boiling Point 215.2 ± 0.0 °C at 760 mmHg[1]

Flash Point 84.4 °C[1]

Vapor Pressure 0.2 ± 0.4 mmHg at 25°C[1]

LogP 2.07[1]

Index of Refraction 1.455[1]

Appearance Colorless to pale yellow liquid[5]

Odor Mint-like or camphor-like[5][6]

Synonyms:

2-Cyclohexen-1-one-2,4,4,6,6-d5, 5,5-dimethyl-3-(methyl-d3)[4]

2,4,4,6,6-Pentadeuterio-5,5-dimethyl-3-trideuteriomethyl-cyclohex-2-enone[1]

Experimental Protocols & Methodologies
Safe Handling and Storage Protocol
Given its chemical nature, proper handling of Isophorone-d8 is crucial. The following protocols

are derived from safety data sheets (SDS) for Isophorone and its deuterated analog.

Handling:

Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE),

including protective gloves, clothing, and eye/face protection.[5]
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Avoid breathing vapors or mist. Use only in a well-ventilated area or with appropriate

exhaust ventilation.[5][7]

Keep away from sources of ignition such as heat, sparks, and open flames.[5] Grounding

and bonding techniques should be used when transferring the liquid to prevent static

discharge.[8]

Do not eat, drink, or smoke when using this product.[7]

Storage:

Store in a cool, dry, and well-ventilented place at room temperature.[5][7]

Keep the container tightly closed and protected from heat, ignition sources, and direct

sunlight.[5][8]

Store locked up and away from incompatible materials like strong oxidants, strong bases,

and amines.[7][9]

Analytical Protocol: Quantification using GC-FID
While a specific protocol for Isophorone-d8 is not detailed in the provided literature, a standard

method for its non-deuterated counterpart, Isophorone, can be adapted. The following

methodology is based on the NIOSH 2508 method for Isophorone analysis.[10] Isophorone-
d8's primary use is as an internal standard, where a known quantity is added to a sample to

enable precise quantification of the non-deuterated Isophorone.

Objective: To quantify the concentration of Isophorone in a sample using Isophorone-d8 as

an internal standard.

Instrumentation: Gas Chromatograph with a Flame Ionization Detector (GC-FID).[10]

Methodology:

Sample Preparation: A known amount of the Isophorone-d8 internal standard is spiked

into the sample containing the Isophorone analyte.

Extraction: The sample is extracted with a suitable solvent (e.g., carbon disulfide).
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Injection: A small volume (e.g., 1-5 µL) of the extracted sample is injected into the GC.

Chromatography: The components are separated on a capillary column (e.g., fused silica).

Due to the deuterium labeling, Isophorone-d8 will have a slightly different retention time

than Isophorone, allowing for their separation and individual detection.

Detection: The Flame Ionization Detector (FID) generates a signal proportional to the

amount of each compound as it elutes from the column.

Quantification: The ratio of the peak area of the Isophorone analyte to the peak area of the

Isophorone-d8 internal standard is calculated. This ratio is then compared to a calibration

curve generated from standards with known concentrations to determine the exact

quantity of Isophorone in the original sample.

Visualizing Logical and Experimental Workflows
Diagrams created using the DOT language provide clear visual representations of key

processes involving Isophorone-d8.
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Workflow for Pharmacokinetic Study using Isophorone-d8
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Caption: Use of Isophorone-d8 as an internal standard in a typical pharmacokinetic workflow.
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General Spectroscopic Analysis Workflow
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Caption: A generalized workflow for the spectroscopic analysis of a chemical compound like

Isophorone-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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